4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole
• InChI: InChI=1S/C18H26N2O2/c1-14-18(15(2)20-19-14)8-6-4-5-7-13-22-17-11-9-16(21-3)10-12-17/h9-12H,4-8,13H2,1-3H3,(H,19,20)
• InChI Key: VABBPQHDDUNDBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCCCCCOC2=CC=C(C=C2)OC
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole, also known as GW501516, is a synthetic drug that was initially developed as a potential treatment for metabolic and cardiovascular diseases. However, it has gained popularity in recent years as a performance-enhancing drug among athletes and bodybuilders. Despite its potential benefits, its use is prohibited in sports due to its potential health risks.

Mechanism of Action

4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole works by activating peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates the expression of genes involved in energy metabolism and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved endurance and energy metabolism. 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole also has anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects:
4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole has been shown to improve endurance and performance in animal studies by increasing the expression of genes involved in energy metabolism and mitochondrial biogenesis. It has also been shown to increase fatty acid oxidation and glucose uptake in skeletal muscle, leading to improved energy metabolism. Furthermore, 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole has anti-inflammatory effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole has several advantages for lab experiments, including its high potency, selectivity, and specificity for PPARδ. It is also relatively easy to synthesize and purify, making it a useful tool for studying the mechanisms of PPARδ activation. However, its potential health risks and prohibited status in sports limit its use in human studies and clinical trials.

Future Directions

There are several future directions for the research of 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole, including its potential therapeutic benefits for metabolic and cardiovascular diseases, muscle wasting, and neurodegenerative diseases. Further studies are needed to elucidate the mechanisms of PPARδ activation and the long-term effects of 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole on human health. Additionally, the development of safer and more selective PPARδ agonists may provide new opportunities for the treatment of various diseases.

Scientific Research Applications

4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential therapeutic effects on metabolic and cardiovascular diseases, such as diabetes, obesity, and dyslipidemia. It has also been investigated for its potential use in the treatment of cancer and neurodegenerative diseases. Furthermore, 4-[6-(4-methoxyphenoxy)hexyl]-3,5-dimethyl-1H-pyrazole has been shown to improve endurance and performance in animal studies, making it a potential candidate for the treatment of muscle wasting and fatigue.